Cas no 2877705-08-1 (N-{[1-(4-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide)

• Product Name: N-{[1-(4-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide
• CAS No: 2877705-08-1
• MF: C₁₇H₂₃FN₄O
• MW: 318.389127016068
• CID: 5309445
• PubChem ID: 165431814
• Update Time: 2025-10-29

N-{[1-(4-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• F6822-3448
• AKOS040887324
• N-{[1-(4-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide
• 2877705-08-1
• N-[[1-(4-Cyano-2-pyridinyl)-4-fluoro-4-piperidinyl]methyl]-2,2-dimethylpropanamide

• Inchi： 1S/C17H23FN4O/c1-16(2,3)15(23)21-12-17(18)5-8-22(9-6-17)14-10-13(11-19)4-7-20-14/h4,7,10H,5-6,8-9,12H2,1-3H3,(H,21,23)
• InChI Key： XGSZAMPDGDDRNI-UHFFFAOYSA-N
• SMILES： C(NCC1(F)CCN(C2=NC=CC(C#N)=C2)CC1)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 318.18558953g/mol
• Monoisotopic Mass: 318.18558953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 69Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 521.0±50.0 °C(Predicted)
• pka: 16.29±0.46(Predicted)

Additional information on N-{[1-(4-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide

Comprehensive Overview of N-{[1-(4-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide (CAS No. 2877705-08-1)

The compound N-{[1-(4-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide (CAS No. 2877705-08-1) is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. With its unique structural features, including a 4-cyanopyridin-2-yl moiety and a 4-fluoropiperidin-4-yl group, this compound is being explored for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a potential modulator of biological targets, given its ability to interact with specific enzymes or receptors.

In recent years, the demand for novel small molecule inhibitors and kinase modulators has surged, driven by the need for more effective treatments for complex diseases. The structural complexity of N-{[1-(4-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide makes it a promising candidate for such applications. Its fluorinated piperidine core is a common motif in many FDA-approved drugs, highlighting its relevance in modern therapeutics. Additionally, the presence of a cyanopyridine group enhances its binding affinity to certain biological targets, making it a valuable tool for researchers.

The synthesis and characterization of CAS No. 2877705-08-1 require advanced techniques in organic chemistry, including multi-step synthetic routes and rigorous analytical validation. Laboratories specializing in custom synthesis and pharmaceutical intermediates often handle such compounds, ensuring high purity and consistency for research purposes. The compound's stability under various conditions is also a topic of interest, as it impacts its suitability for long-term storage and experimental use.

From a commercial perspective, N-{[1-(4-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide is available through select suppliers who cater to the needs of academic institutions, biotech firms, and pharmaceutical companies. Its pricing and availability are influenced by factors such as market demand, synthetic complexity, and regulatory compliance. Researchers often seek detailed technical data, including NMR spectra, HPLC purity, and mass spectrometry results, to ensure the compound meets their specific requirements.

The potential therapeutic applications of this compound are vast, with ongoing studies exploring its efficacy in cancer therapy, neurodegenerative diseases, and inflammatory disorders. Its mechanism of action, particularly its interaction with protein kinases and G-protein-coupled receptors, is a focal point for many research teams. As the scientific community continues to uncover new insights into its biological activity, CAS No. 2877705-08-1 may emerge as a key player in the development of next-generation therapeutics.

In conclusion, N-{[1-(4-cyanopyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide represents a fascinating area of research with significant potential for advancing medical science. Its unique chemical properties and broad applicability make it a compound worth watching in the coming years. For researchers and industry professionals, staying updated on the latest findings related to this molecule is essential for leveraging its full potential.